Cas no 1806907-24-3 (Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate)

• Product Name: Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate
• CAS No: 1806907-24-3
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4876269
• Update Time: 2025-06-07

Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

• Inchi： 1S/C10H7F2IN2O2/c1-2-17-10(16)8-7(9(11)12)5(3-14)6(13)4-15-8/h4,9H,2H2,1H3
• InChI Key： TYBRCESRALOSBH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OCC)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1806907-24-3): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1806907-24-3) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and broad utility in drug discovery and development. This compound, characterized by its pyridine core adorned with a cyano group, a difluoromethyl substituent, and an iodine atom, serves as an invaluable intermediate in the synthesis of various bioactive molecules.

The< strong>Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate molecule's distinct chemical properties make it particularly useful for constructing complex scaffolds in medicinal chemistry. The presence of the cyano group not only enhances its reactivity in nucleophilic addition reactions but also contributes to the overall electronic properties of the molecule, influencing its binding affinity to biological targets. Additionally, the difluoromethyl group is a well-known pharmacophore that can improve metabolic stability and binding interactions within biological systems.

The iodine atom at the 5-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs. The ethyl ester group at the 2-position of the carboxylate moiety offers flexibility for subsequent derivatization, allowing chemists to explore diverse chemical space.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate has emerged as a key intermediate in several high-profile drug discovery programs. For instance, studies have demonstrated its utility in generating substituted pyridines that exhibit potent inhibitory activity against kinases and other enzymes implicated in disease pathogenesis.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the< strong>Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate, researchers have been able to develop novel inhibitors with improved selectivity and efficacy. These inhibitors often feature pyridine-based cores that interact with specific pockets within the kinase active site.

Furthermore, the< strong>Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate has found utility in the development of antiviral agents. The increasing prevalence of viral infections has necessitated the discovery of new drugs with enhanced potency and reduced side effects. Pyridine derivatives have shown promise as antiviral compounds due to their ability to disrupt viral replication cycles. The structural features of this compound allow for fine-tuning of its pharmacological properties, making it an attractive scaffold for antiviral drug design.

The versatility of< strong>Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate extends beyond its role as a building block for small-molecule drugs. It has also been employed in material science applications, where its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The ability to modify its structure allows researchers to tailor its optoelectronic characteristics for specific applications.

In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1806907-24-3) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on cutting-edge drug discovery projects. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a crucial role in developing innovative therapeutic strategies.